Cas no 1603446-54-3 (Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]-)

• Product Name: Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]-
• CAS No: 1603446-54-3
• MF: C₁₄H₂₁ClO
• MW: 240.768943548203
• CID: 5283205
• Update Time: 2025-05-19

Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]-

• Inchi： 1S/C14H21ClO/c1-14(2,3)13(9-15)11-16-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： LHBXSUSOIFKQAN-UHFFFAOYSA-N
• SMILES： C1(COCC(CCl)C(C)(C)C)=CC=CC=C1

Additional information on Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]-

Comprehensive Guide to Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- (CAS No. 1603446-54-3)

Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- (CAS No. 1603446-54-3) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure, serves as a valuable intermediate in the production of advanced materials and specialty chemicals. In this article, we delve into its properties, applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

The molecular formula of Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- reflects its complex yet functional design, making it a versatile building block in organic chemistry. Its structure features a benzene ring substituted with a chloromethyl group and a 3,3-dimethylbutoxy moiety, which contribute to its reactivity and utility in various synthetic pathways. Researchers often explore this compound for its potential in creating high-performance polymers, agrochemicals, and pharmaceutical intermediates.

One of the most frequently asked questions about Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- revolves around its synthesis and purification methods. Given the growing demand for high-purity intermediates in the pharmaceutical industry, optimizing the production process of this compound has become a hot topic. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve the desired purity levels, ensuring its suitability for sensitive applications.

In recent years, the application of Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- in the development of novel materials has gained traction. For instance, its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it a preferred choice for high-temperature applications. Additionally, its role in the synthesis of liquid crystals and optoelectronic materials has sparked interest among researchers working on next-generation display technologies.

The market dynamics for Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- are influenced by the expanding demand for specialty chemicals in emerging economies. With the rise of green chemistry initiatives, manufacturers are increasingly focusing on sustainable production methods for this compound. This shift aligns with global trends toward environmentally friendly processes, addressing concerns about resource efficiency and waste reduction.

Another area of interest is the compound's potential in agrochemical formulations. The chloromethyl group in Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- offers reactivity that can be harnessed to develop new crop protection agents. As the agricultural sector seeks innovative solutions to combat pest resistance, this compound's versatility positions it as a key player in the formulation of next-generation pesticides.

Safety and handling protocols for Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- are critical considerations for laboratory and industrial settings. Proper storage conditions, such as maintaining the compound in a cool, dry environment away from incompatible substances, are essential to preserve its stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to best practices when working with this chemical.

Looking ahead, the future of Benzene, [[2-(chloromethyl)-3,3-dimethylbutoxy]methyl]- appears promising, driven by its multifaceted applications and the ongoing advancements in synthetic chemistry. As industries continue to innovate, this compound is expected to play a pivotal role in the development of cutting-edge technologies and sustainable solutions. Stay tuned for further updates as research unfolds new possibilities for this remarkable chemical.